Cas no 103966-01-4 (N-[4-(4-methylphenyl)-1,3-thiazol-2-yl]benzamide)

• Product Name: N-[4-(4-methylphenyl)-1,3-thiazol-2-yl]benzamide
• CAS No: 103966-01-4
• MF: C₁₇H₁₄N₂OS
• MW: 294.370862483978
• CID: 1139813
• PubChem ID: 678927
• Update Time: 2025-04-20

N-[4-(4-methylphenyl)-1,3-thiazol-2-yl]benzamide Chemical and Physical Properties

Names and Identifiers

• N-[4-(4-methylphenyl)-1,3-thiazol-2-yl]benzamide
• Benzamide, N-[4-(4-methylphenyl)-2-thiazolyl]-
• ACMC-20m6r6
• STK266769
• CTK0D8272
• AC1LE1W9
• 2-benzamido-4-p-tolylthiazole
• AG-205
• SCHEMBL2753872
• AKOS001701363
• AG-205/06465028
• 103966-01-4
• DB-313518
• DTXSID30350429

• Inchi： 1S/C17H14N2OS/c1-12-7-9-13(10-8-12)15-11-21-17(18-15)19-16(20)14-5-3-2-4-6-14/h2-11H,1H3,(H,18,19,20)
• InChI Key： PXHKIALRUYDGGN-UHFFFAOYSA-N
• SMILES： S1C=C(C2C=CC(C)=CC=2)N=C1NC(C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 294.08282
• Monoisotopic Mass: 294.08268425g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 349
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 70.2Ų

Experimental Properties

• PSA: 41.99